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Compound of Interest

Compound Name: PIM-35

Cat. No.: B137230

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of PIM-35 (5-methoxyindolyl-2-methylamine),
a compound investigated for its potential as a serotonin reuptake inhibitor.

While a specific Safety Data Sheet (SDS) for PIM-35 was not located, this guidance is based
on the safety protocols for similar research compounds, such as PIM-Kinase inhibitors. It is
crucial to always consult the specific SDS provided by the manufacturer for the exact chemical
you are using and to adhere to all national and local regulations.

Chemical and Physical Properties

A summary of the known properties of PIM-35 is provided below. This information is critical for
a comprehensive understanding of the compound's characteristics to ensure safe handling and
disposal.
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Property Value

Chemical Name 5-methoxyindolyl-2-methylamine
Molecular Formula C10H12N20[1]

Synonyms PIM-35

Classification Indole derivative[1]

Based on data for similar compounds, PIM-35 is
Primary Hazard not classified as a hazardous substance or

mixture.[2]

Experimental Protocols: Disposal Procedures

The proper disposal of PIM-35 should be conducted in a manner that minimizes environmental
impact and ensures the safety of all laboratory personnel. The following step-by-step
procedures are based on established guidelines for laboratory chemical waste.

Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Disposal of Unused PIM-35:

» Original Container: Whenever possible, leave the chemical in its original container.[2]
e Waste Segregation: Do not mix PIM-35 with other waste materials.[2]

o Labeling: Ensure the container is clearly labeled with the chemical name and any associated
hazards.

o Waste Collection: Transfer the sealed container to a designated hazardous waste collection
area within your facility.

» Professional Disposal: Arrange for disposal by a licensed chemical waste disposal company
in accordance with national and local regulations.[2]
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Disposal of Contaminated Materials:

 Items such as pipette tips, gloves, and empty containers that have come into contact with
PIM-35 should be treated as chemical waste.

* Place these items in a designated, sealed waste container.
o Handle uncleaned containers as you would the product itself.[2]
Spill Management:

o Evacuation and Ventilation: In the event of a spill, evacuate the immediate area and ensure

adequate ventilation.
» Containment: Use an absorbent material, such as sand or vermiculite, to contain the spill.

o Collection: Carefully collect the absorbed material and place it in a sealed, labeled container
for hazardous waste.

» Decontamination: Clean the spill area thoroughly with an appropriate solvent.

PIM-35 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of PIM-35
and associated materials.
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PIM-35 Disposal Workflow
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Caption: Decision workflow for the safe disposal of PIM-35.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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